Cas no 61127-95-5 (Oxacyclotridecanedione)

• Product Name: Oxacyclotridecanedione
• CAS No: 61127-95-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 491201
• PubChem ID: 71399157
• Update Time: 2025-04-19

Oxacyclotridecanedione Chemical and Physical Properties

Names and Identifiers

• Oxacyclotridecanedione
• oxacyclotridecane-2,3-dione
• DTXSID30820536
• 1-OXACYCLOTRIDECANE-2,3-DIONE
• 61127-95-5

• Inchi： 1S/C12H20O3/c13-11-9-7-5-3-1-2-4-6-8-10-15-12(11)14/h1-10H2
• InChI Key： HXQYPFXTRCBWNZ-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCC1)=O)=O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37